Cas no 62147-67-5 (Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)-)

• Product Name: Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)-
• CAS No: 62147-67-5
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 456387
• PubChem ID: 71389459
• Update Time: 2025-04-19

Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(3,4-dihydro-1-oxo-3-phenyl-2(1H)-isoquinolinyl)-
• N-(1-oxo-3-phenyl-3,4-dihydroisoquinolin-2-yl)formamide
• 62147-67-5
• DTXSID90811460
• N-(1-Oxo-3-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)formamide

• Inchi： 1S/C16H14N2O2/c19-11-17-18-15(12-6-2-1-3-7-12)10-13-8-4-5-9-14(13)16(18)20/h1-9,11,15H,10H2,(H,17,19)
• InChI Key： BTTORRLWBHIREW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC(C2C=CC=CC=2)N1NC=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41